Cas no 1564488-51-2 (N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine)

• Product Name: N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine
• CAS No: 1564488-51-2
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 5048904
• Update Time: 2025-11-07

N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)-2-fluoropyridin-4-amine
• N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine

• Inchi： 1S/C12H10ClFN2/c13-10-3-1-9(2-4-10)8-16-11-5-6-15-12(14)7-11/h1-7H,8H2,(H,15,16)
• InChI Key： BNWOTMHRDBVXIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C=CN=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9

Additional information on N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine

Comprehensive Overview of N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine (CAS 1564488-51-2): Properties, Applications, and Research Insights

N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine (CAS 1564488-51-2) is a specialized fluoropyridine derivative with a unique molecular structure that combines a chlorophenyl group and a fluoropyridine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural versatility makes it a valuable building block in the synthesis of novel compounds targeting various biological pathways.

Recent studies highlight the growing demand for halogenated heterocycles like N-(4-Chlorophenyl)methyl-2-fluoropyridin-4-amine in drug discovery. Researchers are particularly interested in its selective binding properties, which may contribute to the development of kinase inhibitors or GPCR modulators. The presence of both fluorine and chlorine atoms enhances its metabolic stability, a critical factor in optimizing drug-like properties.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of halogen-substituted aromatics to fine-tune electronic effects. The 4-chlorobenzyl group introduces lipophilicity, while the 2-fluoropyridine ring offers hydrogen-bonding capabilities—a combination that aligns with modern fragment-based drug design principles. Laboratories frequently employ it in cross-coupling reactions or as a precursor for N-alkylation transformations.

Environmental and green chemistry considerations have also influenced recent applications of CAS 1564488-51-2. Its potential as a low-persistence agrochemical intermediate has been explored, addressing concerns about soil residual activity. Computational studies using AI-driven molecular modeling platforms frequently incorporate this scaffold to predict ecotoxicological profiles, reflecting the industry's shift toward sustainable chemistry solutions.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS and NMR spectroscopy. The distinct 19F NMR signal around -60 ppm and aromatic proton patterns between 6.8-8.2 ppm serve as diagnostic markers for quality control. These features make it particularly suitable for high-throughput screening workflows in combinatorial chemistry.

Emerging patent literature suggests expanding utility in material science applications, particularly as a ligand precursor for catalytic systems or organic electronic materials. The electron-withdrawing effects of its substituents enable precise tuning of HOMO-LUMO gaps—a property increasingly relevant for optoelectronic device development.

For researchers sourcing this compound, key considerations include storage stability (recommended at -20°C under inert atmosphere) and solubility profiles (DMSO >100 mg/mL). These practical aspects, combined with its structural modularity, continue to drive innovation across multiple disciplines—from medicinal chemistry to catalysis research.